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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzonitrile

Cat. No.: B1289605 Get Quote

An In-depth Technical Guide to the Physical
Properties of 3-Bromo-5-hydroxybenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known and predicted physical

properties of 3-Bromo-5-hydroxybenzonitrile (CAS No. 770718-92-8), a compound of interest

in chemical research and drug development. This document outlines the available data on its

melting and boiling points and provides comprehensive experimental protocols for their

determination.

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Bromo-5-hydroxybenzonitrile is

presented below. It is important to note that while a predicted boiling point is available, an

experimentally determined or computationally predicted melting point is not readily found in

publicly accessible databases. The determination of the melting point is crucial for a complete

physicochemical characterization of this compound.

Table 1: Physical and Chemical Properties of 3-Bromo-5-hydroxybenzonitrile
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Property Value Source

Molecular Formula C₇H₄BrNO PubChem[1]

Molecular Weight 198.02 g/mol PubChem[1]

CAS Number 770718-92-8 ChemicalBook[2]

Appearance White to off-white solid ChemicalBook[2]

Melting Point Data not available -

Boiling Point 284.4 ± 25.0 °C (Predicted) ChemicalBook[2]

pKa 7.62 ± 0.10 (Predicted) Guidechem[3]

Experimental Protocols for Physical Property
Determination
Accurate determination of the melting and boiling points is fundamental for the identification,

purity assessment, and handling of chemical compounds. The following sections detail

standard laboratory procedures for these measurements.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

presence of impurities typically lowers and broadens the melting point range.

Principle: A small, finely powdered sample of the compound is heated slowly and uniformly. The

temperatures at which the first drop of liquid appears and at which the entire sample becomes

liquid are recorded as the melting point range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

Capillary tubes (sealed at one end)

Thermometer (calibrated)
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Mortar and pestle

Heating medium (e.g., mineral oil or silicone oil for Thiele tube)

Procedure (using a digital melting point apparatus):

Sample Preparation: A small amount of the dry 3-Bromo-5-hydroxybenzonitrile is finely

ground using a mortar and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end to

a height of 2-3 mm.

Apparatus Setup: The packed capillary tube is inserted into the heating block of the melting

point apparatus.

Heating: The apparatus is turned on, and the heating rate is adjusted. For an unknown

compound, a rapid initial heating can be used to determine an approximate melting point.

Determination: A fresh sample is then heated rapidly to about 15-20 °C below the

approximate melting point. The heating rate is then slowed to 1-2 °C per minute.

Observation and Recording: The sample is observed through the magnifying lens. The

temperature at which the first droplet of liquid is observed is recorded as the beginning of the

melting range. The temperature at which the last solid crystal melts is recorded as the end of

the range.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Since 3-Bromo-5-hydroxybenzonitrile is a solid at room temperature, its boiling

point is determined at reduced pressure to prevent decomposition at high temperatures. The

predicted boiling point is at atmospheric pressure.

Principle (Capillary Method): A small amount of the substance is heated in a small tube

containing an inverted capillary tube. As the substance is heated, the air trapped in the capillary

tube expands and escapes. When the external pressure equals the vapor pressure of the

substance, a steady stream of bubbles will emerge from the capillary. Upon cooling, the liquid
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will be drawn into the capillary tube when the vapor pressure of the substance drops below the

external pressure. The temperature at which the liquid enters the capillary is the boiling point.

Apparatus:

Thiele tube or a beaker with a heating mantle

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating medium (e.g., mineral oil or silicone oil)

Clamp and stand

Procedure:

Sample Preparation: A small amount of 3-Bromo-5-hydroxybenzonitrile is placed in the

small test tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed open-end-down into the test

tube containing the sample.

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

wire. The assembly is then clamped so that the bulb of the thermometer and the test tube

are immersed in the heating medium within the Thiele tube or beaker.

Heating: The heating medium is heated gently and steadily.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is continued until a continuous and rapid stream of bubbles is

observed.

Cooling and Recording: The heat source is removed, and the apparatus is allowed to cool

slowly. The temperature at which the liquid just begins to enter the capillary tube is recorded

as the boiling point.
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Experimental Workflow Visualization
The following diagram illustrates the general workflow for the experimental determination of the

melting and boiling points of a solid organic compound like 3-Bromo-5-hydroxybenzonitrile.
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Caption: Workflow for Melting and Boiling Point Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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